Cas no 1312788-56-9 ((1R)-5-chloro-1-oxo-isothiazol-3-one)

• Product Name: (1R)-5-chloro-1-oxo-isothiazol-3-one
• CAS No: 1312788-56-9
• MF: C₃H₂ClNO₂S
• MW: 151.571478366852
• CID: 5266161
• Update Time: 2026-03-09

(1R)-5-chloro-1-oxo-isothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• (R)-5-chloroisothiazol-3(2H)-one 1-oxide
• 5-chloroisothiazol-3-ol 1-oxide
• (1R)-5-chloro-1-oxo-isothiazol-3-one

• Inchi： 1S/C3H2ClNO2S/c4-2-1-3(6)5-8(2)7/h1H,(H,5,6)
• InChI Key： OIERRVKGYBUIJJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(NS1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 188
• XLogP3: -0.2
• Topological Polar Surface Area: 65.4

Additional information on (1R)-5-chloro-1-oxo-isothiazol-3-one

Introduction to (1R)-5-chloro-1-oxo-isothiazol-3-one (CAS No. 1312788-56-9)

(1R)-5-chloro-1-oxo-isothiazol-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile reactivity. This heterocyclic compound, identified by the CAS number 1312788-56-9, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The compound's distinct structural features, including the presence of a chloro group and an oxo functional group within an isothiazole ring, make it a valuable intermediate in the synthesis of various bioactive molecules.

The isothiazole core of (1R)-5-chloro-1-oxo-isothiazol-3-one is a key structural motif that contributes to its chemical behavior and biological activity. Isothiazoles are known for their broad spectrum of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a chloro substituent at the 5-position enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and facilitating further functionalization. This property is particularly useful in medicinal chemistry, where such intermediates are often employed in the construction of more complex drug candidates.

Recent research has highlighted the importance of stereoelectronic effects in the design of bioactive molecules. The (1R) configuration at the chiral center of (1R)-5-chloro-1-oxo-isothiazol-3-one plays a crucial role in determining its interaction with biological targets. Studies have shown that chirality can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs. By carefully controlling the stereochemistry, researchers can optimize the efficacy and selectivity of therapeutic agents. The synthesis of enantiomerically pure forms of this compound has thus become a focus of interest in academic and industrial laboratories.

The oxo group at the 1-position of the isothiazole ring in (1R)-5-chloro-1-oxo-isothiazol-3-one contributes to its reactivity and potential biological activity. This functional group can participate in various chemical transformations, including nucleophilic addition and oxidation reactions, which are commonly employed in synthetic protocols. The ability to modify this region of the molecule allows for the exploration of diverse chemical space, enabling the discovery of novel pharmacophores. Such structural flexibility is highly valued in drug discovery programs, where multiple analogues are synthesized to identify lead compounds with optimal properties.

In addition to its synthetic utility, (1R)-5-chloro-1-oxo-isothiazol-3-one has been investigated for its potential biological effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. The chloro group, in particular, has been shown to enhance binding affinity in some cases by increasing electrophilic character at key interaction sites. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. However, these early findings underscore the importance of exploring new chemical entities like this one for addressing unmet medical needs.

The synthesis of (1R)-5-chloro-1-oxo-isothiazol-3-one presents both challenges and opportunities for chemists working in pharmaceutical research. The need for high enantiomeric purity necessitates careful optimization of synthetic routes to minimize racemization during preparation. Advances in asymmetric synthesis techniques have provided new tools for achieving this goal efficiently. Additionally, green chemistry principles are being increasingly applied to develop more sustainable methods for producing such compounds without compromising yield or purity.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of compounds like (1R)-5-chloro-1-oxo-isothiazol-3-one before they are synthesized, saving time and resources by identifying promising candidates early in the process. These methods allow for detailed analysis of interactions between the compound and potential biological targets, providing insights into structure-function relationships that guide further development efforts.

The future direction for research on (1R)-5-chloro-1-oxo-isothiazol-3-one lies in expanding its applications across different therapeutic areas. By leveraging its unique structural features and reactivity profile, scientists hope to develop new treatments for diseases ranging from infectious disorders to chronic conditions. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into clinical reality. As our understanding of molecular interactions continues to grow, compounds such as this one will undoubtedly play an increasingly important role in modern medicine.